Cas no 58845-79-7 (3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-)
58845-79-7 structure
Product Name:3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-
CAS No:58845-79-7
MF:C19H32O4
MW:324.454986572266
CID:340635
PubChem ID:71443326
Update Time:2025-04-19
3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis-
- DTXSID70852154
- 58845-79-7
- allo-Protolichesterinic acid
- (2S,3S)-4-methylidene-5-oxo-2-tridecyloxolane-3-carboxylic acid
- CHEBI:144190
-
- Inchi: 1S/C19H32O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-17(18(20)21)15(2)19(22)23-16/h16-17H,2-14H2,1H3,(H,20,21)/t16-,17-/m0/s1
- InChI Key: WZYZDHVPSZCEEP-IRXDYDNUSA-N
- SMILES: O1C(C(=C)[C@H](C(=O)O)[C@@H]1CCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 324.23016
- Monoisotopic Mass: 324.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
3-Furancarboxylic acid, tetrahydro-4-methylene-5-oxo-2-tridecyl-, cis- Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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